Cas no 104149-51-1 (Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one)

• Product Name: Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one
• CAS No: 104149-51-1
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 126038
• PubChem ID: 10679083
• Update Time: 2025-11-02

Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one
• Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(4H)-one (9CI)
• 5,6-dihydro-6-oxopyrido[2,3-e]pyrrolo[1,2-a]pyrazine
• dihydro-5,6 oxo-6 pyrido[2,3-e]pyrrolo[1,2-a]pyrazine
• pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(4h)-one
• AKOS004911494
• 2,8,10-triazatricyclo[7.4.0.02,6]trideca-1(9),3,5,10,12-pentaen-7-one
• FT-0701404
• DTXSID10443363
• 104149-51-1

• Inchi： 1S/C10H7N3O/c14-10-8-4-2-6-13(8)7-3-1-5-11-9(7)12-10/h1-6H,(H,11,12,14)
• InChI Key： SEZDRVKQIPFVIY-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN2C2=CC=CN=C2N1

Computed Properties

• Exact Mass: 185.05900
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 50.16000
• LogP: 1.17580

Additional information on Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one

Exploring Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one (CAS No. 104149-51-1): Properties, Applications, and Research Insights

Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one (CAS No. 104149-51-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. This compound belongs to the class of fused polycyclic systems, combining pyridine, pyrrole, and pyrazine rings, which contribute to its diverse reactivity and functional versatility. Researchers are particularly interested in its role as a scaffold for drug discovery, given its ability to interact with biological targets.

The molecular structure of Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one features a rigid framework with multiple nitrogen atoms, making it an excellent candidate for developing novel therapeutic agents. Its CAS No. 104149-51-1 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Recent studies highlight its potential in addressing challenges related to neurodegenerative diseases and inflammation, aligning with current trends in precision medicine and targeted therapy.

In addition to pharmaceutical applications, Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one is explored in materials science for its optoelectronic properties. Its conjugated system allows for electron delocalization, which is valuable in designing organic semiconductors and light-emitting diodes (OLEDs). This dual applicability in healthcare and advanced materials underscores its importance in interdisciplinary research.

The synthesis of Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one (CAS No. 104149-51-1) typically involves multi-step reactions, including cyclization and functional group transformations. Researchers optimize these processes to improve yield and purity, addressing common queries about scalable production methods. Green chemistry principles are increasingly applied to reduce environmental impact, a topic of growing interest among scientists and industry professionals.

Analytical characterization of this compound employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, ensuring reliable results in downstream applications. The demand for high-quality Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one is rising, driven by its expanding role in cutting-edge research.

Market trends indicate a steady increase in the availability of Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one from specialized chemical suppliers. Its CAS No. 104149-51-1 is often listed in catalogs alongside derivatives and analogs, catering to custom synthesis requests. Collaborations between academia and industry accelerate the development of new applications, particularly in personalized medicine and sustainable technologies.

Future research directions for Pyrido[2,3-e]pyrrolo[1,2-a]pyrazin-6(5H)-one may focus on structure-activity relationships (SAR) to enhance its efficacy in drug design. Computational modeling and AI-driven approaches are likely to play a pivotal role in optimizing its properties, reflecting broader trends in digital chemistry. As innovation continues, this compound is poised to contribute to breakthroughs in science and technology.